3-(5-chloro-2-hydroxyanilino)-2H-1,2,4-triazin-5-one

• IUPAC Name: 3-(5-chloro-2-hydroxyanilino)-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C9H7ClN4O2/c10-5-1-2-7(15)6(3-5)12-9-13-8(16)4-11-14-9/h1-4,15H,(H2,12,13,14,16)
• InChI Key: RQGXGKQJMRBYSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NC2=NC(=O)C=NN2)O
• Molecular Formula: C9H7ClN4O2
• Molecular Weight: 238.63 g/mol

Description

Compound “3-(5-chloro-2-hydroxyanilino)-2H-1,2,4-triazin-5-one” is a chemical entity with specific properties and applications in various fields. It is known for its unique structure and reactivity, making it a subject of interest in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “3-(5-chloro-2-hydroxyanilino)-2H-1,2,4-triazin-5-one” involves several synthetic routes. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents . The process involves C-H alkylation reaction by a mechanical grinding method.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized reaction conditions to ensure high yield and purity. The process may involve continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions: Compound “3-(5-chloro-2-hydroxyanilino)-2H-1,2,4-triazin-5-one” undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Conditions vary depending on the substituent being introduced, but common reagents include halogens and nucleophiles.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

Compound “3-(5-chloro-2-hydroxyanilino)-2H-1,2,4-triazin-5-one” has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and pharmacological properties.

Industry: It is used in the production of advanced materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of compound “3-(5-chloro-2-hydroxyanilino)-2H-1,2,4-triazin-5-one” involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

These similar compounds may share some properties with “3-(5-chloro-2-hydroxyanilino)-2H-1,2,4-triazin-5-one” but also exhibit unique characteristics that differentiate them .